Cas no 68462-61-3 (ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate)

ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate structure
68462-61-3 structure
Product Name:ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate
CAS No:68462-61-3
MF:C13H15N3O2
MW:245.277102708817
MDL:MFCD03406879
CID:826565
PubChem ID:2815691
Update Time:2025-04-19

ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-amino-1-benzylimidazole-4-carboxylate
    • Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate
    • 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid ethyl ester
    • EN300-6509734
    • DTXSID40384659
    • 68462-61-3
    • SR-01000003494
    • HMS1526G03
    • CJCXZTWYOFENDL-UHFFFAOYSA-N
    • SR-01000003494-1
    • F1967-1136
    • F13777
    • FT-0678647
    • AS-47447
    • BRD-K49628397-001-01-5
    • SCHEMBL1753177
    • SB38318
    • Maybridge4_001895
    • MFCD03406879
    • CS-D0878
    • AKOS004120635
    • CCG-44709
    • SR-01000003494-2
    • DB-008946
    • ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate
    • MDL： MFCD03406879
    • Inchi： 1S/C13H15N3O2/c1-2-18-13(17)11-12(14)16(9-15-11)8-10-6-4-3-5-7-10/h3-7,9H,2,8,14H2,1H3
    • InChI Key： CJCXZTWYOFENDL-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=C(N)N(C=N1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 245.11600
  • Monoisotopic Mass: 245.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 443.9±30.0 °C at 760 mmHg
  • PSA: 70.14000
  • LogP: 2.27150
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate Security Information

ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
032471-500mg
Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate
 68462-61-3 97%
500mg
 1690.0CNY 2021-08-03
TRC
E936990-50mg
Ethyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate
 68462-61-3
50mg
 $ 50.00 2022-06-02
TRC
E936990-100mg
Ethyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate
 68462-61-3
100mg
 $ 65.00 2022-06-02
TRC
E936990-500mg
Ethyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate
 68462-61-3
500mg
 $ 135.00 2022-06-02
Fluorochem
046258-1g
Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate
 68462-61-3 95%+
1g
 ￡102.00 2022-03-01
Fluorochem
046258-5g
Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate
 68462-61-3 95%+
5g
 ￡336.00 2022-03-01
Fluorochem
046258-10g
Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate
 68462-61-3 95%+
10g
 ￡581.00 2022-03-01
Alichem
A069002757-5g
Ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate
 68462-61-3 95%
5g
 $509.60 2023-09-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
40R0094-1g
5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid ethyl ester
 68462-61-3 98%
1g
 6767.38CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
40R0094-5g
5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid ethyl ester
 68462-61-3 98%
5g
 25424.31CNY 2021-05-08

ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate Production Method

ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:68462-61-3)ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate
Order Number:A853227
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:44
Price ($):926.0
Email:sales@amadischem.com

ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate Related Literature

  • 1. Purines, pyrimidines, and imidazoles. Part 64. Alkylation and acylation of some aminoimidazoles related to intermediates in purine nucleotide de novo and thiamine biosynthesis
    Grahame Mackenzie,Hilary A. Wilson,Gordon Shaw,David Ewing J. Chem. Soc. Perkin Trans. 1 1988 2541
  • 2. Purines, pyrimidines, and imidazoles. Part 53. Synthesis of some 5-halogeno-analogues of metiamide and cimetidine
    Tom Brown,Gordon Shaw,Graham J. Durant J. Chem. Soc. Perkin Trans. 1 1980 2310

Related Categories

68462-61-3 (ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:68462-61-3)ethyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate
A853227
Purity:99%
Quantity:10g
Price ($):926.0
Email